Cas no 155211-59-9 (1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)-)
1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)-
- SCHEMBL12865774
- (R)-3-((tert-butyldimethylsilyl)oxy)tetradecan-1-ol
- C20H44O2Si
- F97351
- 155211-59-9
-
- Inchi: 1S/C20H44O2Si/c1-7-8-9-10-11-12-13-14-15-16-19(17-18-21)22-23(5,6)20(2,3)4/h19,21H,7-18H2,1-6H3/t19-/m1/s1
- InChI Key: WOUDGKLRLYISOC-LJQANCHMSA-N
- SMILES: C(O)C[C@H](O[Si](C(C)(C)C)(C)C)CCCCCCCCCCC
Computed Properties
- Exact Mass: 344.31105718Da
- Monoisotopic Mass: 344.31105718Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 15
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P029JF8-100mg |
(R)-3-((tert-butyldimethylsilyl)oxy)tetradecan-1-ol |
155211-59-9 | 96% | 100mg |
$218.00 | 2023-12-21 | |
| 1PlusChem | 1P029JF8-250mg |
(R)-3-((tert-butyldimethylsilyl)oxy)tetradecan-1-ol |
155211-59-9 | 96% | 250mg |
$342.00 | 2023-12-21 | |
| 1PlusChem | 1P029JF8-500mg |
(R)-3-((tert-butyldimethylsilyl)oxy)tetradecan-1-ol |
155211-59-9 | 96% | 500mg |
$485.00 | 2023-12-21 | |
| Aaron | AR029JNK-100mg |
(R)-3-((tert-butyldimethylsilyl)oxy)tetradecan-1-ol |
155211-59-9 | 96% | 100mg |
$232.00 | 2023-12-15 | |
| Aaron | AR029JNK-250mg |
(R)-3-((tert-butyldimethylsilyl)oxy)tetradecan-1-ol |
155211-59-9 | 96% | 250mg |
$375.00 | 2023-12-15 | |
| Aaron | AR029JNK-500mg |
(R)-3-((tert-butyldimethylsilyl)oxy)tetradecan-1-ol |
155211-59-9 | 96% | 500mg |
$522.00 | 2023-12-15 |
1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)- Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)-
1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)- (CAS No. 155211-59-9)
1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)- (CAS No. 155211-59-9) is a specialized organic compound that has gained significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of silyl ethers and is characterized by a long alkyl chain and a chiral center at the third carbon position. The presence of the tert-butyldimethylsilyl (TBS) protecting group makes it particularly useful in synthetic chemistry for the protection of hydroxyl groups during multi-step organic synthesis.
The chiral center at the third carbon position is crucial for the compound's biological activity and selectivity. Chirality plays a vital role in the interaction of molecules with biological systems, as enantiomers can exhibit different pharmacological properties. In the case of 1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)-, the (3R) configuration is often preferred for its enhanced stability and reactivity in various chemical reactions.
The tert-butyldimethylsilyl (TBS) protecting group is widely used in organic synthesis to protect hydroxyl groups from unwanted reactions. This group can be easily introduced and removed under mild conditions, making it an ideal choice for complex molecule synthesis. The TBS group provides excellent protection against nucleophilic attack and acid-catalyzed reactions, ensuring that the hydroxyl group remains intact until it is needed for further functionalization.
Recent research has highlighted the potential applications of 1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)- in drug development and materials science. In medicinal chemistry, this compound has been explored as a precursor for the synthesis of bioactive molecules with anti-inflammatory and anti-cancer properties. The long alkyl chain contributes to the compound's lipophilicity, which can enhance its ability to penetrate cell membranes and interact with specific biological targets.
In materials science, 1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)- has been used as a building block for the creation of self-assembled monolayers (SAMs) and other functional surfaces. The TBS-protected hydroxyl group can be selectively deprotected to introduce reactive hydroxyl groups on surfaces, enabling further chemical modifications such as grafting of functional polymers or biomolecules.
The synthesis of 1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)- typically involves several steps. The first step often involves the introduction of the TBS protecting group to a primary alcohol using tert-butyldimethylsilyl chloride (TBSCl) in the presence of a base such as imidazole or triethylamine. The resulting silyl ether can then be subjected to further transformations to introduce the desired functional groups or to modify the alkyl chain.
One notable application of this compound is in the synthesis of lipid-based nanoparticles (LNPs), which are used for drug delivery systems. The long alkyl chain of 1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)- can be incorporated into lipid bilayers to enhance their stability and improve their ability to encapsulate therapeutic agents. This has significant implications for targeted drug delivery and gene therapy.
In addition to its use in drug development and materials science, 1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)- has also been studied for its potential applications in environmental remediation. The compound's lipophilic nature makes it suitable for use in surfactants and emulsifiers that can help in the removal of contaminants from water and soil. Recent studies have shown that this compound can effectively reduce surface tension and enhance the solubility of hydrophobic pollutants.
The safety profile of 1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)- is an important consideration in its various applications. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that exposure to high concentrations or prolonged contact may pose health risks. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.
In conclusion, 1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)- (CAS No. 155211-59-9) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features make it an invaluable tool for researchers working on complex molecule synthesis and functional surface engineering. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.
155211-59-9 (1-Tetradecanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3R)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)